Cas no 1805301-68-1 (2-(Difluoromethyl)pyridin-3-ol)

2-(Difluoromethyl)pyridin-3-ol is a fluorinated pyridine derivative with notable applications in pharmaceutical and agrochemical synthesis. The presence of a difluoromethyl group at the 2-position enhances its reactivity and metabolic stability, making it a valuable intermediate for the development of bioactive compounds. The hydroxyl group at the 3-position offers further functionalization potential, enabling diverse derivatization pathways. This compound exhibits favorable physicochemical properties, including improved lipophilicity and bioavailability, which are critical for drug design. Its structural features also contribute to selective binding interactions in target molecules. Suitable for use in cross-coupling reactions and heterocyclic modifications, it serves as a versatile building block in medicinal and material chemistry research.
2-(Difluoromethyl)pyridin-3-ol structure
1805301-68-1 structure
Product Name:2-(Difluoromethyl)pyridin-3-ol
CAS No:1805301-68-1
MF:C6H5F2NO
MW:145.106808423996
CID:4800359
PubChem ID:130094443
Update Time:2025-10-06

2-(Difluoromethyl)pyridin-3-ol Chemical and Physical Properties

Names and Identifiers

    • 2-(Difluoromethyl)pyridin-3-ol
    • 2-(Difluoromethyl)-3-hydroxypyridine
    • MFCD25476540
    • YDGFQEZXFOKNDJ-UHFFFAOYSA-N
    • 1805301-68-1
    • G75859
    • Inchi： 1S/C6H5F2NO/c7-6(8)5-4(10)2-1-3-9-5/h1-3,6,10H
    • InChI Key： YDGFQEZXFOKNDJ-UHFFFAOYSA-N
    • SMILES： FC(C1C(=CC=CN=1)O)F

Computed Properties

  • Exact Mass: 145.03392011g/mol
  • Monoisotopic Mass: 145.03392011g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 110
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 33.1

2-(Difluoromethyl)pyridin-3-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A024003298-250mg
2-(Difluoromethyl)-3-hydroxypyridine
 1805301-68-1 97%
250mg
 $707.20 2022-04-01
Alichem
A024003298-500mg
2-(Difluoromethyl)-3-hydroxypyridine
 1805301-68-1 97%
500mg
 $1,038.80 2022-04-01
Alichem
A024003298-1g
2-(Difluoromethyl)-3-hydroxypyridine
 1805301-68-1 97%
1g
 $1,596.00 2022-04-01
1PlusChem
1P029IF4-100mg
2-(Difluoromethyl)pyridin-3-ol
 1805301-68-1 95%
100mg
 $596.00 2024-06-18
1PlusChem
1P029IF4-250mg
2-(Difluoromethyl)pyridin-3-ol
 1805301-68-1 95%
250mg
 $993.00 2024-06-18

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